rac-((1r,4r)-4-(((tert-butyldimethylsilyl)oxy)methyl)cyclohexyl)methanol, trans
Description
Rac-((1r,4r)-4-(((tert-butyldimethylsilyl)oxy)methyl)cyclohexyl)methanol, trans (Rac-TBDMS-CHM) is a novel chiral alcohol that has recently been synthesized and studied for its potential applications in the field of science. Rac-TBDMS-CHM is a chiral alcohol that has been found to have interesting properties and potential applications in various fields of science, including organic synthesis, medicinal chemistry, and biochemistry.
Scientific Research Applications
Enantioselective Synthesis and Catalysis
One significant application involves the enantioselective acylation of alcohols, where fluorinated β-phenyl-β-lactams are used in the presence of Burkholderia cepacia lipase, highlighting the compound's role in facilitating highly selective chemical transformations. This process showcases the utility of the rac- compound in synthesizing enantiomerically enriched products, essential for various pharmaceutical applications and fine chemical synthesis (Li et al., 2007).
Material Science and Polymerization
In material science, the compound finds application in the synthesis of novel chiral ligands for catalytic reactions. For example, it's used in the catalytic addition of diethylzinc to benzaldehyde, which showcases its potential in modifying the sense of asymmetric induction, pivotal for synthesizing materials with specific optical properties (Alvarez-Ibarra et al., 2010).
Medicinal Chemistry and Drug Design
In the domain of medicinal chemistry, the synthesis of [3H2]-(R, R)-1,2-diaminocyclohexaneoxalatoplatinum(II), [3H2]-Oxaliplatin from the rac- compound illustrates its value in creating isotopically labeled compounds for drug development and pharmacokinetic studies. This usage underscores the compound's utility in designing and synthesizing new therapeutic agents (Burgos & Ellames, 1998).
Chemical Synthesis and Reactivity
Furthermore, the compound serves as a hydrogen donor in reactions catalyzed by ruthenium and rhodium complexes, which is crucial for reducing ketones to alcohols. This capability is significant for developing new synthetic routes and for the hydrogenation of various organic substrates, highlighting its versatility in organic synthesis (Smith & Maitlis, 1985).
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for rac-((1r,4r)-4-(((tert-butyldimethylsilyl)oxy)methyl)cyclohexyl)methanol, trans involves the protection of a hydroxyl group, followed by a Grignard reaction and reduction to obtain the desired product.", "Starting Materials": [ "Cyclohexene", "Methanol", "Tert-butyldimethylsilyl chloride", "Magnesium", "Bromoethane", "Sodium borohydride", "Hydrochloric acid", "Sodium hydroxide", "Diethyl ether", "Toluene" ], "Reaction": [ "Cyclohexene is reacted with methanol in the presence of hydrochloric acid to obtain cyclohexylmethanol.", "Tert-butyldimethylsilyl chloride is reacted with cyclohexylmethanol in the presence of sodium hydroxide to obtain ((1R,4R)-4-(((tert-butyldimethylsilyl)oxy)methyl)cyclohexyl)methanol.", "Magnesium is reacted with tert-butyldimethylsilyl chloride in diethyl ether to obtain tert-butyldimethylsilyl magnesium chloride.", "((1R,4R)-4-(((tert-butyldimethylsilyl)oxy)methyl)cyclohexyl)methanol is reacted with tert-butyldimethylsilyl magnesium chloride in toluene to obtain ((1R,4R)-4-(((tert-butyldimethylsilyl)oxy)methyl)cyclohexyl)magnesium chloride.", "((1R,4R)-4-(((tert-butyldimethylsilyl)oxy)methyl)cyclohexyl)magnesium chloride is reacted with bromoethane to obtain rac-((1R,4R)-4-(((tert-butyldimethylsilyl)oxy)methyl)cyclohexyl)ethane.", "Sodium borohydride is reacted with rac-((1R,4R)-4-(((tert-butyldimethylsilyl)oxy)methyl)cyclohexyl)ethane in methanol to obtain rac-((1R,4R)-4-(((tert-butyldimethylsilyl)oxy)methyl)cyclohexyl)methanol.", "The tert-butyldimethylsilyl protecting group is removed using hydrochloric acid to obtain rac-((1R,4R)-4-(((tert-butyldimethylsilyl)oxy)methyl)cyclohexyl)methanol, trans." ] } | |
CAS RN |
180046-62-2 |
Product Name |
rac-((1r,4r)-4-(((tert-butyldimethylsilyl)oxy)methyl)cyclohexyl)methanol, trans |
Molecular Formula |
C14H30O2Si |
Molecular Weight |
258.5 |
Purity |
95 |
Origin of Product |
United States |
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